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Compound of Interest

Compound Name: GDC-0349

Cat. No.: B607618

For Researchers, Scientists, and Drug Development Professionals

Abstract

GDC-0349 is a potent and selective ATP-competitive inhibitor of the mammalian target of
rapamycin (mTOR). This document provides an in-depth technical overview of the discovery,
synthesis, and biological characterization of GDC-0349, intended for researchers and
professionals in the field of drug development. It includes detailed experimental protocols,
guantitative data summaries, and visualizations of key biological pathways and experimental
workflows.

Introduction

The phosphatidylinositol-3-kinase (P13K)/Akt/mTOR signaling pathway is a critical regulator of
cell growth, proliferation, and survival.[1] Its aberrant activation is a hallmark of many human
cancers, making it a prime target for therapeutic intervention.[1] GDC-0349 emerged from a
lead optimization program aimed at developing a potent and selective mTOR inhibitor with
favorable pharmacological properties.[1] It inhibits both mTORC1 and mTORC2 complexes,
offering a more complete blockade of the pathway compared to earlier mTOR inhibitors like
rapamycin and its analogs.[1][2]

Mechanism of Action and Signaling Pathway
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GDC-0349 is an ATP-competitive inhibitor of mTOR, binding to the kinase domain and
preventing the phosphorylation of its downstream substrates.[2] This dual inhibition of
MTORC1 and mTORC2 leads to the disruption of numerous cellular processes, including
protein synthesis, cell cycle progression, and survival.

Below is a diagram illustrating the PI3K/Akt/mTOR signaling pathway and the point of
intervention by GDC-0349.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [GDC-0349: A Technical Guide to its Discovery and
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607618#gdc-0349-discovery-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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